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Compound of Interest

3.2,2-
TRIMETHYLPROPIOPHENONE

cat. No.: B1316825

Compound Name:

Disclaimer: The initially requested compound, "3',2,2-TRIMETHYLPROPIOPHENONE," is not
a readily identifiable chemical entity in standard chemical databases. Based on structural
similarities and available research, this document focuses on the likely intended compound, 4'-
Methylpropiophenone (CAS: 5337-93-9), also known as 1-(4-methylphenyl)propan-1-one. All
subsequent information pertains to this compound.

Introduction

4'-Methylpropiophenone is an aromatic ketone that serves as a versatile building block in
organic synthesis and as a photoinitiator in polymerization reactions. Its chemical structure,
featuring a propiophenone core with a methyl group at the para position of the phenyl ring,
imparts specific reactivity and properties that are leveraged in various research and industrial
applications. These notes provide detailed protocols and data for its use in pharmaceutical
intermediate synthesis and photopolymerization for researchers, scientists, and drug
development professionals.

Physicochemical Properties and Safety Information

A summary of key physicochemical properties and safety data for 4'-Methylpropiophenone is
presented below.
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Property Value Reference
CAS Number 5337-93-9 [1][2][3]
Molecular Formula C10H120 [21[31[4]
Molecular Weight 148.20 g/mol [41[5]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 238-239 °C [2][6]
Melting Point 7.2°C [51[7]
Density 0.993 g/mL at 25 °C [6][8]

Flash Point 96 °C (204.8 °F) [9]

Soluble in chloroform and

Solubility hexane. Slightly soluble in [71[10]
water.
Purity (typical) 294% [10][11]

Safety Precautions: 4'-Methylpropiophenone is harmful if swallowed and causes skin and
serious eye irritation. It may also cause an allergic skin reaction and is toxic to aquatic life.[1]
[12] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat, should be worn when handling this compound.[12] Work should be conducted in a
well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS).[1][7]°1[12]

Suppliers for Research Purposes

High-purity 4'-Methylpropiophenone for research applications can be sourced from a number of
reputable chemical suppliers. It is recommended to request a certificate of analysis to ensure
the quality of the material.

e Thermo Scientific Chemicals (formerly Alfa Aesar): Offers various purities and quantities.[10]
[13]

» Sigma-Aldrich (MilliporeSigma): Provides technical grade and higher purity options.[8][14]
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e Biosynth: Supplies the compound for pharmaceutical testing and research.[5][15]
o Santa Cruz Biotechnology: Offers the compound with a purity of 294%.[11]

e CDH Fine Chemical: An ISO-certified manufacturer and supplier.[4]

e Lab Pro Inc.: Provides the compound in various quantities.[3]

e Simson Pharma Limited: Supplies the compound with a Certificate of Analysis.

e NINGBO INNO PHARMCHEM CO.,LTD.: A supplier of pharmaceutical-grade fine chemicals.
[16]

o ChemicalBook: A platform to source from various suppliers.[17]

o Shandong Deshang Chemical Co., Ltd.: A direct supplier for agrochemical intermediates and
other applications.[18]

Application 1: Intermediate in Pharmaceutical
Synthesis

4'-Methylpropiophenone is a key precursor in the synthesis of various pharmaceutical
compounds, including muscle relaxants like tolperisone and is an important starting material for
the synthesis of 4-methylmethcathinone (mephedrone).

Experimental Protocol: Synthesis of 2-Bromo-4'-
methylpropiophenone

This protocol details the bromination of 4'-methylpropiophenone, a common subsequent step in
the synthesis of more complex pharmaceutical intermediates.

Materials:
» 4'-Methylpropiophenone
e Bromine (Brz)

e Glacial Acetic Acid

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.biosynth.com/p/W-105742/5337-93-9-4-methylpropiophenone
https://www.biosynth.com/p/FM70900/5337-93-9-4-methylpropiophenone
https://www.scbt.com/p/4prime-methylpropiophenone-5337-93-9
https://www.cdhfinechemical.com/4-methyl-propiophenone-for-synthesis
https://labproinc.com/products/4-methylpropiophenone-500ml-m0768-500ml
https://www.nbinno.com/pharmaceutical-intermediates/4-methylpropiophenone-pharmaceutical-intermediate-supplier-td
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8116040.htm
https://www.chemechemi.com/CAS-5337-93-9-4-Methylpropiophenone-p-Methylpropiophenone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Sodium Bicarbonate (NaHCO3) solution (saturated)

e Sodium Chloride solution (brine, saturated)

e Anhydrous Magnesium Sulfate (MgSQOa)

e Dichloromethane (CH2Cl2)

¢ Round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

e |ce bath

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 4'-
methylpropiophenone (1 equivalent) in glacial acetic acid.

e Cool the flask in an ice bath with stirring.

» Slowly add a solution of bromine (1 equivalent) in glacial acetic acid from the dropping funnel
to the reaction mixture. Maintain the temperature below 10 °C during the addition.

» After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4
hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, carefully pour the mixture into ice-cold water.

o Extract the aqueous layer with dichloromethane (3 x 50 mL).

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution, water, and brine.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to yield the crude 2-bromo-4'-

methylpropiophenone.
e The crude product can be further purified by recrystallization or column chromatography.
Expected Yield: 75-85%

Logical Workflow for Synthesis
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Synthesis of 2-Bromo-4'-methylpropiophenone

Dissolve 4'-Methylpropiophenone
in Glacial Acetic Acid

l

Cool to <10°C

:

Slowly add Bromine solution

:

Stir at Room Temperature (2-4h)

:

Quench with Ice Water

:

Extract with Dichloromethane

l

Wash with NaHCO3, Water, Brine

l

Dry over MgSO4

:

Concentrate in vacuo

:

Purify (Recrystallization/Chromatography)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-bromo-4'-methylpropiophenone.
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Application 2: Photoinitiator for Radical
Polymerization

4'-Methylpropiophenone can function as a Type | photoinitiator. Upon exposure to UV light, it
undergoes cleavage to generate free radicals that initiate polymerization.

Experimental Protocol: UV Curing of an Acrylate
Formulation

This protocol provides a general procedure for using 4'-methylpropiophenone to photocure a
simple acrylate monomer film.

Materials:

4'-Methylpropiophenone

Trimethylolpropane triacrylate (TMPTA) (or other suitable acrylate monomer/oligomer)

UV curing system (e.g., medium-pressure mercury lamp)

Glass slides or other suitable substrate

Film applicator (e.g., wire-wound bar)

Nitrogen source (for inerting, optional)
Procedure:

e Prepare a photocurable formulation by dissolving 4'-methylpropiophenone (1-5% by weight)
in the acrylate monomer (e.g., TMPTA) with gentle stirring until a homogenous solution is
obtained. The optimal concentration of the photoinitiator may need to be determined
empirically.

e Using a film applicator, cast a thin film (e.g., 50 um) of the formulation onto a glass slide.

o Place the coated substrate in the UV curing chamber. If desired, purge the chamber with
nitrogen for several minutes to reduce oxygen inhibition.
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o Expose the film to a UV light source. The required exposure time and intensity will depend

on the lamp, the distance from the lamp, the film thickness, and the specific formulation. A

typical starting point would be an intensity of 100 mW/cm2 for 5-30 seconds.

o After exposure, assess the cure state of the

film. A tack-free surface generally indicates a

successful cure. The degree of conversion can be quantified using techniques such as

Fourier-Transform Infrared Spectroscopy (FTIR) by monitoring the disappearance of the

acrylate C=C absorption band (around 1635 cm™1).

Quantitative Data for a Representative Photopolymerization

Parameter Value
Monomer Trimethylolpropane triacrylate (TMPTA)
Photoinitiator Concentration 3 wt%
Film Thickness 50 pm

UV Light Source

Medium-pressure mercury lamp

UV Intensity

100 mW/cmz?

Curing Time

15 seconds

Acrylate Conversion

~90% (as determined by FTIR)

Signaling Pathway: Photoinitiation Mechanism
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Photoinitiation of Radical Polymerization

4'-Methylpropiophenone
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Caption: Mechanism of photoinitiation for radical polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. p.globalsources.com [p.globalsources.com]

2. 4-Methylpropiophenone Manufacturer,4-Methylpropiophenone Supplier,Exporter, India
[gauranginternational.com]

3. labproinc.com [labproinc.com]

e 4. CAS-5337-93-9, 4-Methyl Propiophenone for Synthesis Manufacturers, Suppliers &
Exporters in India | 159005 [cdhfinechemical.com]

e 5. 4'-Methylpropiophenone | 5337-93-9 | W-105742 | Biosynth [biosynth.com]

e 6. 4'-Methylpropiophenone, 99%+ - Manufacturers & suppliers with worldwide shipping
[ottokemi.com]

e 7. 4'-Methylpropiophenone - Safety Data Sheet [chemicalbook.com]
e 8. 4 -Methylpropiophenone 90 , technical grade 5337-93-9 [sigmaaldrich.com]
e 9. fishersci.com [fishersci.com]

e 10. 4'-Methylpropiophenone, 94% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 11. scbt.com [scbt.com]
e 12. echemi.com [echemi.com]

e 13. 4'-Methylpropiophenone, 94% 500 g | Contact Us | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 14. Sigma Aldrich 4'-Methylpropiophenone 1 g | Buy Online | Sigma Aldrich | Fisher Scientific
[fishersci.com]

e 15. 4'-Methylpropiophenone | 5337-93-9 | FM70900 | Biosynth [biosynth.com]
e 16. nbinno.com [nbinno.com]

e 17. 4'-Methylpropiophenone | 5337-93-9 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1316825?utm_src=pdf-custom-synthesis
https://p.globalsources.com/IMAGES/PDT/SPEC/600/K1222528600.pdf?ver=6067259677
https://www.gauranginternational.com/4-methylpropiophenone.html
https://www.gauranginternational.com/4-methylpropiophenone.html
https://labproinc.com/products/4-methylpropiophenone-500ml-m0768-500ml
https://www.cdhfinechemical.com/4-methyl-propiophenone-for-synthesis
https://www.cdhfinechemical.com/4-methyl-propiophenone-for-synthesis
https://www.biosynth.com/p/W-105742/5337-93-9-4-methylpropiophenone
https://www.ottokemi.com/ketones/m-2200.aspx
https://www.ottokemi.com/ketones/m-2200.aspx
https://www.chemicalbook.com/msds/4-methylpropiophenone.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/517925
https://www.fishersci.com/store/msds?partNumber=AAB21673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/shop/products/4-methylpropiophenone-94-thermo-scientific/AAB2167322
https://www.fishersci.com/shop/products/4-methylpropiophenone-94-thermo-scientific/AAB2167322
https://www.scbt.com/p/4prime-methylpropiophenone-5337-93-9
https://www.echemi.com/sds/4-methylpropiophenone-pid_Rock1160.html
https://www.thermofisher.com/order/catalog/product/B21673.36
https://www.thermofisher.com/order/catalog/product/B21673.36
https://www.fishersci.com/shop/products/4-methylpropiophenone-4/517925100ML
https://www.fishersci.com/shop/products/4-methylpropiophenone-4/517925100ML
https://www.biosynth.com/p/FM70900/5337-93-9-4-methylpropiophenone
https://www.nbinno.com/pharmaceutical-intermediates/4-methylpropiophenone-pharmaceutical-intermediate-supplier-td
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8116040.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» 18. 4'-Methylpropiophenone High Purity Liquid For Agrochemical Intermediate CAS 5337-93-
9-Deshangchemical [chemechemi.com]

 To cite this document: BenchChem. [Application Notes and Protocols for 4'-
Methylpropiophenone in Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1316825#3-2-2-trimethylpropiophenone-supplier-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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